1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea

• IUPAC Name: 1-(2-hydroxypropyl)-3-(2-iodophenyl)urea
• InChI: InChI=1S/C10H13IN2O2/c1-7(14)6-12-10(15)13-9-5-3-2-4-8(9)11/h2-5,7,14H,6H2,1H3,(H2,12,13,15)
• InChI Key: YHJDMVUFTNYIND-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1=CC=CC=C1I)O
• Molecular Formula: C10H13IN2O2
• Molecular Weight: 320.13 g/mol

Description

1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea is a urea derivative characterized by a 2-iodophenyl group attached to one nitrogen atom and a 2-hydroxypropyl substituent on the adjacent nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea typically involves the reaction of 2-iodoaniline with 2-hydroxypropyl isocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process can be summarized as follows:

Starting Materials: 2-iodoaniline and 2-hydroxypropyl isocyanate.

Reaction Conditions: The reaction is typically conducted in an inert atmosphere, such as nitrogen or argon, to prevent unwanted side reactions. A suitable solvent, such as dichloromethane or tetrahydrofuran, is used to dissolve the reactants.

Reaction Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures to facilitate the formation of the urea linkage.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain pure 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea.

Industrial Production Methods

Industrial production of 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, yield, and cost-effectiveness. Automation and continuous flow reactors may be employed to enhance production rates and ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea can undergo various chemical reactions, including:

Oxidation: The hydroxypropyl group can be oxidized to form corresponding carbonyl compounds.

Reduction: The iodophenyl group can be reduced to form phenyl derivatives.

Substitution: The iodine atom in the iodophenyl group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiourea.

Major Products Formed

Oxidation: Formation of carbonyl compounds such as aldehydes or ketones.

Reduction: Formation of phenyl derivatives.

Substitution: Formation of substituted urea derivatives with various functional groups.

Scientific Research Applications

1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for targeting specific enzymes or receptors.

Materials Science: The compound is explored for its use in the synthesis of advanced materials, such as polymers and nanomaterials.

Biological Studies: It is used as a probe in biochemical assays to study enzyme activity and protein interactions.

Industrial Applications: The compound is investigated for its potential use in the development of new catalysts and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea depends on its specific application. In medicinal chemistry, the compound may interact with molecular targets such as enzymes or receptors, modulating their activity. The hydroxypropyl group can form hydrogen bonds with target proteins, while the iodophenyl group can participate in halogen bonding or hydrophobic interactions. These interactions can influence the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Substituent Effects on Bioactivity

• 1-(2-Iodophenyl)-3-(3-methylpropyl)urea (): This compound shares the 2-iodophenyl moiety but substitutes the 2-hydroxypropyl group with a 3-methylpropyl chain. Such structural variations highlight the critical role of polar substituents in modulating bioavailability .
• The hydroxyethyl group in Compound I correlates with high mutagenicity (14-fold more DNA single-strand breaks than Compound III) but low antitumor efficacy, whereas chloroethyl placement (Compound III) enhances DNA cross-linking and therapeutic activity .

Core Structure Variations

• AM-694 and AM-679 (): These indole-based compounds feature a 2-iodobenzoyl group instead of a urea linkage. However, the urea scaffold in 1-(2-hydroxypropyl)-3-(2-iodophenyl)urea may offer greater conformational flexibility for target engagement .

Electronic and Steric Properties

The 2-iodophenyl group in the target compound introduces steric bulk and electron-withdrawing effects, which may hinder rotation around the urea bond, stabilizing specific conformations. In contrast, 1-(3-Isopropylphenyl)-3,3-dimethylurea () lacks halogenation but incorporates a bulky isopropyl group, emphasizing how steric hindrance can influence molecular interactions .

Comparative Data Table

Compound Name	Substituent R	Substituent X	Key Properties	Bioactivity Insights
1-(2-Hydroxypropyl)-3-(2-iodophenyl)urea	2-Hydroxypropyl	2-Iodophenyl	High H-bond potential, moderate lipophilicity	Unknown; structural analog data suggests imaging potential
1-(2-Iodophenyl)-3-(3-methylpropyl)urea	3-Methylpropyl	2-Iodophenyl	Low polarity, increased hydrophobicity	Not reported
Compound I (1-Nitroso-1-(2-hydroxyethyl)-3-(2-chloroethyl)urea)	2-Hydroxyethyl	2-Chloroethyl	High mutagenicity, low antitumor activity	14× DNA strand breaks vs. Compound III
AM-694	5-Fluoropentyl	2-Iodobenzoyl	Indole core, high lipophilicity	Cannabinoid receptor ligand (inference)